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Compound of Interest

(R)-2-Hydroxy-2-(4-
Compound Name:

methoxyphenyl)acetic acid
CAS No.: 20714-89-0

Cat. No.: B1311139

Get Quote
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(R)-4-Methoxymandelic acid, a chiral carboxylic acid, serves as a crucial building block and
resolving agent in the synthesis of enantiomerically pure pharmaceuticals. Its unique structural
features enable the separation of racemic mixtures and the introduction of specific
stereochemistry, making it a valuable tool for researchers, scientists, and drug development
professionals. This in-depth technical guide provides a comprehensive overview of the
synthesis, properties, and applications of (R)-4-Methoxymandelic acid, with a focus on its role
in pharmaceutical development.

Physicochemical and Spectroscopic Properties

(R)-4-Methoxymandelic acid is a white to off-white crystalline solid.[1] Its key physicochemical
properties are summarized in the table below, providing essential data for its handling,
characterization, and use in synthetic chemistry.
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Property Value Reference
Molecular Formula CoH1004 [1]
Molecular Weight 182.17 g/mol [1]

Melting Point 102-104 °C [2]

Boiling Point 370.4 £ 32.0 °C (Predicted) [2]

Density 1.309 g/cm3 [1]

pKa 3.43 £ 0.10 (Predicted) [2]
Appearance White powder [1]

Storage Sealed in dry, Room (2]

Temperature

Spectroscopic data is critical for the identification and quality control of (R)-4-Methoxymandelic

acid. The following table outlines its characteristic spectral features.

Spectroscopy Data Reference
1H NMR Chemical shifts are observed. [3]
13C NMR Chemical shifts are observed. [4]

Infrared (IR)

Characteristic absorption

bands are present.

[5]

Raman

Characteristic scattering peaks

are observed.

[5]

Synthesis of (R)-4-Methoxymandelic Acid

The synthesis of (R)-4-Methoxymandelic acid can be achieved through both chemical and

enzymatic methods. The choice of method often depends on the desired enantiomeric purity

and scalability.

Chemical Synthesis from Anisole and Glyoxylic Acid
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A common method for the synthesis of 4-Methoxymandelic acid involves the reaction of anisole
with glyoxylic acid in the presence of a strong acid catalyst.[6] While this method typically
produces a racemic mixture, it is a foundational approach.

Experimental Protocol:

Reaction Setup: In a 250 mL three-necked flask, add 16.3 g (0.11 mol) of 50% aqueous
glyoxylic acid.[6]

o Catalyst Addition: Cool the flask to 0 °C and slowly add 20 g (0.2 mol) of sulfuric acid and 2.7
g (0.15 mol) of water.[6]

e Reactant Addition: While maintaining the temperature at 0 °C, slowly drip in 10.8 g (0.1 mol)
of anisole.[6]

» Reaction: Stir the reaction mixture at 0 °C. Monitor the reaction progress using HPLC.

o Work-up and Purification: Upon completion, the product can be isolated and purified using
standard techniques such as extraction and crystallization.

The yield and selectivity of this reaction can be influenced by the choice of catalyst and the
addition of a secondary solvent.[6] For instance, using phosphoric acid or adding acetic acid or
4-methyl-2-pentanone as a co-solvent can alter the conversion efficiency and the product
distribution.[6]

Enantioselective Biocatalytic Synthesis

For the production of the enantiomerically pure (R)-isomer, enzymatic synthesis is the preferred
method. Nitrilases are a class of enzymes that can catalyze the enantioselective hydrolysis of
mandelonitrile derivatives to the corresponding mandelic acids. This biocatalytic approach
offers high enantioselectivity under mild reaction conditions.

A scalable, one-pot process for the synthesis of (R)-2-Methoxymandelic acid, a related
compound, has been developed using a rationally engineered nitrilase.[7] This process
involves a dynamic kinetic resolution, affording the product in high enantiomeric excess (97%
ee) and good isolated yield (70%).[7]
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Experimental Protocol Outline (based on a similar enzymatic resolution):

e Enzyme Preparation: A recombinant nitrilase is expressed in a suitable host organism (e.g.,
E. coli) and prepared as a whole-cell biocatalyst or a lyophilized powder.

¢ Reaction Mixture: The substrate (a racemic cyanohydrin precursor to 4-methoxymandelic
acid) is added to a buffered aqueous solution containing the nitrilase.

» Dynamic Kinetic Resolution: The nitrilase selectively hydrolyzes one enantiomer of the
cyanohydrin to the (R)-acid. The remaining unreacted enantiomer is racemized in situ,
allowing for a theoretical yield of up to 100%.

e Reaction Conditions: The reaction is typically carried out at a controlled temperature and pH
to ensure optimal enzyme activity and stability.

e Product Isolation: After the reaction is complete, the (R)-4-Methoxymandelic acid is isolated
from the reaction mixture by extraction and subsequent crystallization.

The following diagram illustrates a general workflow for the enzymatic synthesis of (R)-4-
Methoxymandelic acid.
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Enzymatic synthesis workflow for (R)-4-Methoxymandelic acid.

Applications in Drug Development
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The primary application of (R)-4-Methoxymandelic acid in drug development is as a chiral
resolving agent. Chiral resolution is a technique used to separate a racemic mixture into its
individual enantiomers.[8] This is crucial because enantiomers of a drug can have different
pharmacological activities and toxicities.

Chiral Resolution of Amines and Alcohols

(R)-4-Methoxymandelic acid can be used to resolve racemic amines and alcohols by forming
diastereomeric salts that have different solubilities, allowing for their separation by
crystallization.[9]

Principle of Chiral Resolution:

e Salt Formation: The racemic mixture (e.g., a racemic amine) is reacted with an
enantiomerically pure resolving agent, in this case, (R)-4-Methoxymandelic acid. This
reaction forms a mixture of two diastereomeric salts: [(R)-amine - (R)-acid] and [(S)-amine -
(R)-acid].

o Separation: Due to their different physical properties, one of the diastereomeric salts is
typically less soluble and will crystallize out of the solution.

 Liberation of Enantiomer: The crystallized diastereomeric salt is then treated with a base to
liberate the enantiomerically pure amine. The resolving agent can often be recovered and
reused.

The following diagram illustrates the logical relationship in the chiral resolution process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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